Cas no 80616-57-5 (N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide)
80616-57-5 structure
Product Name:N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide
CAS No:80616-57-5
MF:C8H13N5O2
MW:211.221120595932
CID:985887
PubChem ID:332816
Update Time:2025-04-20
N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-(propanoylamino)-1H-1,2,4-triazol-5-yl]propanamide
- 80616-57-5
- NSC-332060
- N-[5-(PROPANOYLAMINO)-2H-1,2,4-TRIAZOL-3-YL]PROPANAMIDE
- DTXSID70318508
- NSC332060
- DS-011930
- N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide
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- Inchi: 1S/C8H13N5O2/c1-3-5(14)9-7-11-8(13-12-7)10-6(15)4-2/h3-4H2,1-2H3,(H3,9,10,11,12,13,14,15)
- InChI Key: MROIRCYPAFUJAB-UHFFFAOYSA-N
- SMILES: O=C(CC)NC1=NC(=NN1)NC(CC)=O
Computed Properties
- Exact Mass: 211.10692467g/mol
- Monoisotopic Mass: 211.10692467g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 99.8Ų
N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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